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Introduction
BRP-201 is a novel small molecule that acts as a potent 5-lipoxygenase-activating protein

(FLAP) antagonist and a 12/15-lipoxygenase (12/15-LOX) activator.[1][2] This dual mechanism

of action allows BRP-201 to uniquely modulate the biosynthesis of lipid mediators, shifting the

balance from pro-inflammatory leukotrienes (LTs) to pro-resolving specialized pro-resolving

mediators (SPMs).[1][2][3][4] This property makes BRP-201 a promising candidate for the

development of new anti-inflammatory therapies.

These application notes provide detailed protocols for cell-based assays to characterize the

activity of BRP-201 in two key cellular systems: human monocyte-derived macrophages

(MDMs) and human embryonic kidney (HEK293) cells engineered to express components of

the leukotriene synthesis pathway.

Mechanism of Action: Signaling Pathway
BRP-201 exerts its effects by intervening in the arachidonic acid (AA) cascade. In response to

inflammatory stimuli, AA is released from the cell membrane and can be metabolized by two
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major enzymatic pathways: the 5-lipoxygenase (5-LOX) pathway, which produces pro-

inflammatory leukotrienes, and the 12/15-lipoxygenase (12/15-LOX) pathway, which

contributes to the production of anti-inflammatory and pro-resolving SPMs. BRP-201 inhibits

the 5-LOX pathway by antagonizing FLAP, a crucial protein for presenting AA to 5-LOX.[1][2][3]

Concurrently, BRP-201 activates the 12/15-LOX pathway, promoting the synthesis of SPMs.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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